Cas no 2227806-72-4 (tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate)

• Product Name: tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate
• CAS No: 2227806-72-4
• MF: C₁₃H₁₈FNO₃
• MW: 255.28532743454
• CID: 6580846
• PubChem ID: 26986268
• Update Time: 2025-06-13

tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate
• 2227806-72-4
• EN300-1890833
• tert-butyl N-{4-fluoro-2-[(1S)-1-hydroxyethyl]phenyl}carbamate

• Inchi： 1S/C13H18FNO3/c1-8(16)10-7-9(14)5-6-11(10)15-12(17)18-13(2,3)4/h5-8,16H,1-4H3,(H,15,17)/t8-/m0/s1
• InChI Key： GTEAPENQECLCDA-QMMMGPOBSA-N
• SMILES： FC1C=CC(=C(C=1)[C@H](C)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.12707160g/mol
• Monoisotopic Mass: 255.12707160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate

Introduction to tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate (CAS No. 2227806-72-4)

tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2227806-72-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The structural features of this molecule, particularly the presence of a fluoro-substituted phenyl ring and a (1S)-1-hydroxyethyl side chain, contribute to its unique chemical properties and potential biological activities.

The fluoro-substituent at the 4-position of the phenyl ring is a critical structural element that enhances the metabolic stability and lipophilicity of the molecule. Fluorine atoms are known to modulate pharmacokinetic properties, often improving binding affinity and selectivity in biological targets. In contrast, the (1S)-1-hydroxyethyl moiety introduces a stereocenter, which is essential for maintaining enantioselectivity—a key consideration in modern drug design. This configuration ensures that the compound interacts specifically with biological receptors or enzymes, minimizing off-target effects and enhancing therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes or receptors implicated in inflammatory pathways, making it a promising candidate for further investigation in therapeutic contexts. The carbamate functional group, which serves as a hinge region in many drug molecules, facilitates conformational flexibility, allowing the compound to adapt to specific binding pockets within biological systems.

The synthesis of tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate involves multi-step organic transformations, including nucleophilic substitution reactions, stereocontrolled hydroxylation, and protection-deprotection strategies. The use of chiral auxiliaries or catalysts ensures the retention of the (1S) configuration, which is critical for its intended biological activity. The introduction of fluorine into the aromatic ring typically requires specialized synthetic methodologies, such as metal-catalyzed cross-coupling reactions or electrophilic aromatic substitution, to achieve high regioselectivity.

In light of current research trends, this compound aligns with the growing interest in fluorinated derivatives as pharmacophores. Fluorinated molecules are increasingly being explored for their ability to improve drug-like properties such as solubility, bioavailability, and resistance to metabolic degradation. Additionally, the hydroxyethyl side chain provides a potential site for further derivatization, enabling chemists to fine-tune pharmacological profiles by introducing additional functional groups or modifying existing ones.

Preclinical studies have begun to elucidate the pharmacological profile of tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate, focusing on its interactions with target proteins and its potential therapeutic applications. Initial findings indicate that this compound may exhibit anti-inflammatory or analgesic effects by modulating signaling pathways associated with pain perception and inflammation. The combination of structural features—such as the fluoro-substituent, stereocenter, and carbamate moiety—suggests that it could serve as a lead compound for developing novel therapeutic agents.

The role of computational tools in optimizing drug candidates cannot be overstated. Advanced algorithms can predict molecular descriptors, assess physicochemical properties, and identify potential liabilities early in the discovery process. For instance, molecular dynamics simulations have been used to evaluate how tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate adopts different conformations upon binding to biological targets. These insights help medicinal chemists design analogs with improved potency and selectivity.

The industrial-scale production of this compound requires careful consideration of synthetic efficiency and cost-effectiveness. Process chemists are exploring continuous flow reactors and green chemistry principles to minimize waste and energy consumption while maintaining high yields. Additionally, regulatory considerations must be addressed to ensure compliance with pharmaceutical manufacturing standards before advancing into clinical trials.

Future directions in research may involve exploring derivative compounds based on tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate to enhance its pharmacological properties further. For example, modifications at the aromatic ring or introduction of additional substituents could alter binding interactions or metabolic stability. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory findings into viable therapeutic options for patients worldwide.

In summary,tert-butyl N-{4-fluoro-2-(1S)-1-hydroxyethylphenyl}carbamate (CAS No. 2227806-72-4) represents an intriguing molecule with potential applications in pharmaceutical development. Its unique structural features—particularly the fluoro-substituted phenyl ring, stereocentred side chain,and carbamate functional group—make it a valuable scaffold for designing next-generation drugs targeting inflammatory or pain-related disorders. As research progresses,this compound will continue to attract interest from both academic institutions and pharmaceutical companies seeking innovative solutions for unmet medical needs.